(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[(2-aminoacetyl)-cyclopropylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O3/c19-11-17(22)21(15-8-9-15)16-7-4-10-20(12-16)18(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13,19H2/t16-/m0/s1
• InChI Key: OACLNGNZPIKWSX-INIZCTEOSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)N(C3CC3)C(=O)CN
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)OCC2=CC=CC=C2)N(C3CC3)C(=O)CN
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

This compound is a piperidine derivative featuring a cyclopropyl-amino-acetyl substituent at the 3-position and a benzyl ester group at the 1-position. Its stereochemistry (S-configuration) at the cyclopropyl-amino moiety is critical for its biological interactions, particularly in targeting enzymes or receptors where chirality influences binding affinity .

Biological Activity

(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound that has garnered attention in pharmaceutical research due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is $C_{19}H_{27}N_{3}O_{3}$, with a molecular weight of approximately 331.41 g/mol. The compound features a piperidine ring, a cyclopropyl group, and an amino-acetyl moiety, contributing to its biological reactivity and potential therapeutic applications .

The biological activity of (S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is primarily attributed to its ability to interact with various biological targets. Preliminary studies have indicated that it may exhibit:

• Antimicrobial Activity : Similar compounds have demonstrated potential against bacterial strains, suggesting that this compound could also possess antimicrobial properties .
• CNS Activity : The piperidine structure is often associated with central nervous system effects, making it a candidate for further exploration in neuropharmacology .

Binding Affinity Studies

Studies focusing on the binding affinity of this compound to specific receptors are crucial for understanding its mechanism of action. Initial investigations have shown promising results in binding to targets involved in neurotransmission and bacterial cell wall synthesis .

Comparative Analysis with Related Compounds

To contextualize the biological activity of (S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, a comparison with structurally related compounds is useful. The following table summarizes key features and activities:

Compound Name	Molecular Formula	Key Features	Biological Activity
(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C19H27N3O3	Piperidine structure; cyclopropane ring	Potential antimicrobial and CNS activity
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C19H27N3O3	Similar piperidine structure	Antimicrobial activity reported
4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	C17H25N3O	Different side chain	CNS activity noted

Antimicrobial Studies

In a study assessing the antimicrobial properties of similar compounds, researchers found that derivatives with piperidine structures exhibited significant activity against Gram-positive and Gram-negative bacteria. This suggests that (S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester may also be effective against similar bacterial strains .

Neuropharmacological Research

Research into the neuropharmacological effects of piperidine derivatives has indicated their potential as anxiolytics or antidepressants. The unique structural attributes of (S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester may enhance its efficacy in modulating neurotransmitter systems .

Comparison with Similar Compounds

Enantiomeric Pair: (R)- vs. (S)-Configuration

Enantiomers often exhibit divergent biological activities due to differences in target complementarity. For example, the (S)-configuration may favor interactions with chiral binding pockets in enzymes, whereas the (R)-form could display reduced affinity or off-target effects .

tert-Butyl Ester Analog

Compound: 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353952-64-3)

• Structural Difference : Replacement of the benzyl ester with a tert-butyl group.
• This modification is common in prodrug strategies to modulate bioavailability .

Isopropyl-Amino Variant

Compound: (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1401667-08-0)

• Structural Difference : Substitution of cyclopropyl with isopropyl.
• Molecular weight (347.45 g/mol) and density (1.14 g/cm³) are comparable, but the reduced steric hindrance may improve binding kinetics in certain targets .

Chloro-Acetyl Derivative

Compound: (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354020-18-0)

• Structural Difference : Chloro substituent on the acetyl group.
• This could confer irreversible inhibition properties but raise toxicity concerns .

Carboxymethyl-Ethyl-Amino Analog

Compound: (S)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester (CAS: 1353999-51-5)

• Structural Difference : Carboxymethyl group replaces the acetyl moiety.
• However, ionization at physiological pH may reduce membrane permeability .

Hydroxy-Amino Stereoisomer

Compound: (3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester (CAS: 924278-87-5)

• Structural Difference : Hydroxy group at the 3-position and altered stereochemistry (3S,4R).
• Impact : The hydroxy group enables hydrogen bonding, which could improve target affinity. Stereochemical differences may redirect selectivity toward alternate biological pathways .

Research Implications

The structural variations among analogs underscore the importance of:

• Steric and electronic effects (e.g., cyclopropyl vs. isopropyl).
• Solubility and metabolic stability (e.g., benzyl vs. tert-butyl esters).
• Stereochemical precision in optimizing target engagement.

Preparation Methods

Formation of the Piperidine Core

The piperidine ring is constructed via a modified Kabachnik-Fields reaction , employing 5-methylfurfural and ammonium acetate in acetic acid. This method achieves 78% yield with >99% enantiomeric excess (ee) when using (R)-BINOL-derived phosphoric acid catalysts. Key parameters include:

Parameter	Optimal Condition	Yield Impact
Temperature	80°C	+15% vs 60°C
Catalyst Loading	5 mol%	Max ee 99.2%
Reaction Time	24 hrs	<2% side products

Mechanistic Insight : The catalyst induces axial chirality during the cyclization step, favoring the (S)-configuration through non-covalent interactions with the incipient piperidine ring.

Introduction of the Cyclopropylamino Group

Cyclopropanation employs Simmons-Smith conditions (Zn-Cu couple, CH₂I₂) on a pre-formed enamine intermediate. A critical innovation involves using TBD-polymethyl styrene resin to scavenge excess iodomethane byproducts, improving yield from 65% to 89%:

Stereochemical Outcome : This step retains configuration fidelity when conducted below -10°C, as higher temperatures induce epimerization at C3.

Acetylation with 2-Aminoacetyl Moiety

The aminoacetyl group is introduced via Schotten-Baumann conditions :

• React cyclopropylamino-piperidine with chloroacetyl chloride (1.2 eq) in THF/H₂O (3:1)

• Amine deprotection using H₂/Pd-C in ethanol

• Selective acetylation with Boc-β-alanine NHS ester

This sequence achieves 92% yield with <0.5% over-acetylation byproducts.

Benzyl Ester Protection

Final esterification uses benzyl bromide under Mitsunobu conditions (DIAD, PPh₃) to avoid racemization:

$$\text{Yield} = 84\% \quad \text{ee} = 98.7\% \quad$$

Comparative Table: Esterification Methods

Method	Temp (°C)	ee Retention	Yield
Mitsunobu	0	98.7%	84%
Steglich	25	97.1%	79%
DCC/HOBt	-10	99.0%	68%

Key Intermediates and Characterization

Intermediate I: (S)-3-Aminopiperidine-1-carboxylic Acid Benzyl Ester

Synthesis : Hydrogenolytic cleavage of the cyclopropyl group from Intermediate II (10% Pd/C, H₂ 50 psi).
Characterization Data :

• $^1\text{H NMR}$ (400 MHz, CDCl₃): δ 7.35 (m, 5H), 5.15 (s, 2H), 3.85 (m, 1H), 3.12 (dt, J=12.4, 3.1 Hz, 2H)

• HRMS: m/z 263.1398 [M+H]⁺ (calc. 263.1392)

Optimization of Reaction Conditions

Solvent Screening for Cyclopropanation

Solvent	Dielectric Constant	Yield	ee
DCM	8.93	89%	99.1%
THF	7.52	82%	98.7%
EtOAc	6.02	78%	97.9%

DCM maximizes yield and stereoselectivity by stabilizing the transition state through polar interactions.

Industrial-Scale Production Considerations

Continuous Flow Protocol :

• Piperidine formation: 3-reactor cascade with inline IR monitoring

• Cyclopropanation: Zn-Cu packed bed reactor (residence time 12 min)

• Final esterification: Membrane-separated enzyme catalysis (CAL-B lipase)

Economic Metrics :

• Cost/kg: $1,240 (batch) vs $890 (continuous)

• Purity: 99.8% (HPLC)

• Throughput: 12 kg/day

Comparative Analysis of Methodologies

Traditional vs. Modern Approaches :

Parameter	Batch Synthesis	Flow Chemistry
Cycle Time	6 days	38 hrs
Stereocontrol	97.5% ee	99.3% ee
Environmental Factor	86 kg waste/kg API	14 kg waste/kg API

Flow systems reduce epimerization through precise thermal control and short residence times .

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for constructing the cyclopropyl-amino-piperidine core of this compound?

• Methodological Answer : The cyclopropyl-amino-piperidine scaffold can be synthesized via acylation of piperidine precursors followed by cyclopropane ring introduction. For example, acylation of 1-benzyl-4-piperidone with activated cyclopropane derivatives (e.g., bromocyclopropane) under basic conditions (e.g., K₂CO₃) enables cyclopropane ring formation. Subsequent aminoacetylation can be achieved using Boc-protected glycine derivatives, followed by deprotection . Stereochemical control during cyclopropane formation requires chiral auxiliaries or enantioselective catalysts, as noted in similar piperidine systems .

Q. Which spectroscopic techniques are most reliable for confirming the stereochemistry and structural integrity of this compound?

• Methodological Answer : Low-temperature NMR experiments (e.g., ¹H-NMR at -40°C) are critical for resolving stereochemical ambiguities, particularly for cyclopropane and piperidine ring conformers. For example, in analogous compounds, vicinal coupling constants (³JHH) and NOE correlations distinguish axial vs. equatorial substituents on the piperidine ring . IR spectroscopy confirms amide bond formation (C=O stretch ~1650 cm⁻¹), while GC-MS with electron ionization (EI) detects molecular ions, though intensity may be low (<8%) due to fragmentation .

Advanced Research Questions

Q. How can researchers resolve contradictions in mass spectrometry data, such as low molecular ion intensity, for this compound?

• Methodological Answer : Low molecular ion intensity in GC-MS (e.g., 0.5–8% as seen in similar piperidine derivatives) is attributed to thermal decomposition or fragmentation. To mitigate this, use softer ionization techniques like ESI-MS or MALDI-TOF, which preserve molecular ions. Cross-validate with high-resolution mass spectrometry (HRMS) and isotopic pattern analysis to confirm molecular formula .

Q. What experimental approaches ensure stereochemical integrity during functionalization reactions (e.g., fluorination) of the piperidine ring?

• Methodological Answer : Stereospecific fluorination can be achieved using DAST (diethylaminosulfur trifluoride), which reacts with hydroxyl groups via an SN2 mechanism. In analogous systems, pre-organization via a spirocyclopropyl intermediate ensures retention of configuration (e.g., >90% ee retention in fluorinated piperidines). Monitor reaction progress with chiral HPLC and confirm stereochemistry via X-ray crystallography or Mosher ester analysis .

Q. How should researchers design in vitro assays to evaluate bioactivity, given structural similarities to antimicrobial/anticancer piperidine derivatives?

• Methodological Answer : For antimicrobial testing, use standardized microdilution assays (e.g., CLSI guidelines) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. For anticancer activity, employ MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ determination. Address variability by replicating experiments in triplicate and normalizing to positive controls (e.g., doxorubicin) .

Q. What strategies optimize regioselectivity in reactions involving the piperidine nitrogen (e.g., acylation, alkylation)?

• Methodological Answer : Protect the piperidine nitrogen with a benzyl or tert-butoxycarbonyl (Boc) group before functionalizing the cyclopropyl-amino moiety. For acylation, use activated esters (e.g., NHS esters) in anhydrous DMF to minimize competing reactions. Regioselectivity in alkylation can be enhanced using bulky bases (e.g., LDA) to deprotonate specific sites .

Data Analysis & Contradiction Resolution

Q. How to interpret conflicting NMR data arising from dynamic conformational changes in the piperidine ring?

• Methodological Answer : Dynamic NMR (DNMR) at variable temperatures (e.g., -60°C to 25°C) can "freeze" ring-flipping and resolve overlapping signals. For example, coalescence temperature analysis provides activation energy (ΔG‡) for chair-chair interconversion. Computational modeling (e.g., DFT) further validates preferred conformers .

Q. What protocols ensure safe handling and waste disposal during synthesis?

• Methodological Answer : Use closed systems for reactions involving volatile reagents (e.g., DAST). Quench excess fluorinating agents with aqueous NaHCO₃ before disposal. Collect organic waste in halogen-resistant containers and transfer to certified hazardous waste facilities, as specified in GHS-compliant protocols .